Cas no 1031605-88-5 (1-(3-chloro-4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(3-chloro-4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 1031605-88-5
• MF: C₁₁H₈ClN₂O₂
• MW: 235.646421432495
• CID: 5320681
• PubChem ID: 75972776
• Update Time: 2025-05-21

1-(3-chloro-4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-4-methyl-phenyl)-1,4-dihydro-pyrazine-2,3-dione
• 1031605-88-5
• 1-(3-chloro-4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione

• Inchi： 1S/C11H8ClN2O2/c1-7-2-3-8(6-9(7)12)14-5-4-13-10(15)11(14)16/h2-6H,1H3/q+1
• InChI Key： ZJEOKFAOMACJCK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)[N+]1=CC=NC(C1=O)=O

Computed Properties

• Exact Mass: 235.0274302g/mol
• Monoisotopic Mass: 235.0274302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.5Ų

Additional information on 1-(3-chloro-4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione

Compound CAS No. 1031605-88-5: 1-(3-Chloro-4-Methylphenyl)-1,2,3,4-Tetrahydropyrazine-2,3-Dione

The compound with CAS No. 1031605-88-5, commonly referred to as 1-(3-chloro-4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyrazine derivatives, which are known for their unique structural properties and potential bioactivity. Recent studies have highlighted its potential applications in drug discovery and material science.

Tetrahydropyrazine derivatives have been extensively studied due to their ability to form stable ring structures and participate in various chemical reactions. The presence of the chloro and methyl substituents in the phenyl ring of this compound adds complexity to its reactivity and selectivity. Researchers have explored the synthesis of this compound through a variety of methods, including nucleophilic aromatic substitution and cyclization reactions. These methods have been optimized to improve yield and purity, making it a valuable compound for further research.

One of the most notable aspects of 1-(3-chloro-4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione is its potential as a precursor for more complex molecules. Its rigid structure and functional groups make it an ideal candidate for further functionalization. For instance, recent studies have demonstrated its ability to undergo Suzuki-Miyaura coupling reactions, enabling the incorporation of diverse substituents that could enhance its bioavailability or target specificity.

The physical and chemical properties of this compound have also been thoroughly investigated. Its solubility in various solvents has been determined using advanced chromatographic techniques, providing insights into its potential for formulation development. Additionally, its thermal stability has been assessed using differential scanning calorimetry (DSC), revealing that it remains stable under moderate heating conditions. These properties are crucial for its application in both laboratory settings and industrial processes.

From a biological standpoint, 1-(3-chloro-4-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione has shown promising activity in preliminary assays targeting specific enzymes and receptors. Researchers have reported its ability to inhibit certain kinases involved in cellular signaling pathways. While these findings are still in the early stages of exploration, they suggest that this compound could serve as a lead molecule for the development of novel therapeutic agents.

In terms of environmental impact and safety considerations, studies have been conducted to assess the biodegradability and toxicity of this compound. Results indicate that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic life at concentrations typically encountered in industrial effluents. These findings are essential for ensuring responsible handling and disposal practices during its synthesis and use.

Looking ahead, the continued exploration of CAS No. 1031605-88-5 is expected to yield further insights into its structural versatility and functional applications. Collaborative efforts between chemists and biologists are likely to uncover new avenues for leveraging this compound's unique properties in drug design and material innovation.